Cas no 28694-90-8 (2-(4-Aminophenyl)propanenitrile)

2-(4-Aminophenyl)propanenitrile Properties

Names and Identifiers

• 2-(4-Aminophenyl)propanenitrile
• 2-(4-aminophenyl)propiononitrile
• Benzeneacetonitrile,4-amino-a-methyl-
• 2-(2-CHLORO-5-TRIFLUOROMETHYL-PHENYL)-5-METHYL-2H-PYRAZOL-3-YLAMINE
• 2-(4-aminobenzene)propionitrile
• 2-(4-Amino-phenyl)-propionitril
• 2-(4-aminophenyl)-propionitrile
• 2-(p-aminophenyl)propionitrile
• 4-(1-Cyanoethyl)aniline
• 4-aminophenylpropionitrile
• aminophenylpropanenitrile
• 2-(4-Aminophenyl)propionitrile
• NS00048551
• EN300-6456928
• MB-0701
• AKOS005073528
• SCHEMBL4145904
• 28694-90-8
• EINECS 249-164-7
• A876660
• RZSVLKAIDMAXLB-UHFFFAOYSA-N
• 2-(4-aminophenyl) propionitrile
• J-505895
• FT-0681207
• AMY2743
• 2-(4-Amino-phenyl)-propionitrile
• CS-0211117
• MFCD09865026
• DTXSID50951351
• Benzeneacetonitrile, 4-amino-alpha-methyl-
• +Expand

• MDL： MFCD09865026
• InChIKey： RZSVLKAIDMAXLB-UHFFFAOYSA-N
• Inchi： 1S/C9H10N2/c1-7-6-9(11)3-2-8(7)4-5-10/h2-3,6H,4,11H2,1H3
• SMILES： CC(C#N)C1=CC=C(C=C1)N

Computed Properties

• Exact Mass: 146.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 146.084
• Heavy Atom Count: 11
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• LogP: 2.47708
• PSA: 49.81000
• Refractive Index: 1.573
• Boiling Point: 306.1°Cat760mmHg
• Melting Point: 55-57°C
• Flash Point: 138.9°C
• Density: 1.081

2-(4-Aminophenyl)propanenitrile Security Information

• Dangerous goods sign： Xi
• HazardClass：IRRITANT

2-(4-Aminophenyl)propanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%